2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium

• CAS No.: 88419-23-2
• Molecular Formula: C8H20N3O+
• Molecular Weight: 174.26 g/mol
• IUPAC Name: [[3-(ethylamino)-3-oxopropyl]amino]-trimethylazanium
• InChI: InChI=1S/C8H19N3O/c1-5-9-8(12)6-7-10-11(2,3)4/h10H,5-7H2,1-4H3/p+1
• InChI Key: DQIYNKZDIIPEON-UHFFFAOYSA-O
• Canonical SMILES: CCNC(=O)CCN[N+](C)(C)C

Description

2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium is a chemical compound with a unique structure that includes an ethylamino group, an oxopropyl group, and a trimethylhydrazin-1-ium group

Preparation Methods

The synthesis of 2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium can be achieved through several synthetic routes. One common method involves the reaction of 3-(ethylamino)-3-oxopropyl chloride with 1,1,1-trimethylhydrazine under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Biology: This compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain diseases.

Industry: It is used in the production of specialty chemicals and materials, including adhesives and coatings

Mechanism of Action

The mechanism of action of 2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may influence cellular signaling pathways and metabolic processes .

Comparison with Similar Compounds

2-[3-(Ethylamino)-3-oxopropyl]-1,1,1-trimethylhydrazin-1-ium can be compared with other similar compounds, such as:

N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino]benzamides: These compounds have similar structural features and are studied for their anti-inflammatory properties.

(±)-1-(Ethylamino)-3-[4-(2-methoxyethyl)phenoxy]-2-propanol: This compound is used as a reference standard in pharmaceutical research.

Levofloxacin Related Compound E: This compound is structurally related and used in the study of antibacterial agents.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.